Cas no 894044-15-6 (N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894044-15-6
• MF: C₂₂H₂₁N₅O₂S
• MW: 419.499442815781
• CID: 6577906
• PubChem ID: 7531499
• Update Time: 2025-07-01

N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• F2506-0837
• N-(3-methoxybenzyl)-2-((6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• N-[(3-methoxyphenyl)methyl]-2-{[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• AKOS024654048
• 894044-15-6
• N-[(3-methoxyphenyl)methyl]-2-[[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide

• Inchi： 1S/C22H21N5O2S/c1-15-6-8-17(9-7-15)19-10-11-20-24-25-22(27(20)26-19)30-14-21(28)23-13-16-4-3-5-18(12-16)29-2/h3-12H,13-14H2,1-2H3,(H,23,28)
• InChI Key： KBYNNAAUEGCRAT-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC=C(C=1)OC)=O)C1=NN=C2C=CC(C3C=CC(C)=CC=3)=NN21

Computed Properties

• Exact Mass: 419.14159610g/mol
• Monoisotopic Mass: 419.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 107Ų

Additional information on N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Introduction to N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 894044-15-6)

N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 894044-15-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as 1,2,4-triazolo[4,3-b]pyridazines, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a methoxyphenyl group and a sulfanyl moiety, which contribute to its pharmacological properties and potential therapeutic applications.

The chemical structure of N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is particularly noteworthy due to its intricate arrangement of functional groups. The presence of the methoxyphenyl substituent enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within cells. The sulfanyl group, on the other hand, can participate in various chemical reactions and interactions with biological targets, potentially modulating the compound's activity.

In recent years, there has been a growing interest in the development of new drugs based on the 1,2,4-triazolo[4,3-b]pyridazine scaffold. This interest is driven by the diverse biological activities exhibited by these compounds, including anti-inflammatory, antiviral, and anticancer properties. For instance, studies have shown that certain derivatives of this scaffold exhibit potent inhibitory effects on specific enzymes involved in cancer progression and inflammation. The compound N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide has been investigated for its potential as an anticancer agent due to its ability to selectively target cancer cells while minimizing toxicity to normal cells.

The synthesis of N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide typically involves a multi-step process that includes the formation of the core 1,2,4-triazolo[4,3-b]pyridazine ring followed by functionalization with the desired substituents. Advanced synthetic methods and techniques have been developed to optimize the yield and purity of this compound. These methods often involve the use of transition metal catalysts and mild reaction conditions to ensure high selectivity and efficiency.

In terms of its biological activity, preliminary studies have indicated that N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide exhibits promising antiproliferative effects against various cancer cell lines. These effects are attributed to its ability to interfere with key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of mitogen-activated protein kinases (MAPKs), which are critical regulators of cell growth and differentiation.

To further explore the therapeutic potential of this compound, ongoing research is focused on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and molecular docking studies are being employed to gain insights into how the compound interacts with its biological targets. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

Clinical trials are an essential step in translating laboratory findings into practical applications for patient care. While no clinical trials have yet been initiated for N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide, preclinical studies have provided a strong foundation for future investigations. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile.

In conclusion, N-(3-methoxyphenyl)methyl-2-{6-(4-methylphenyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 894044-15-6) represents a promising candidate for further development as a therapeutic agent. Its unique chemical structure and biological activities make it an attractive target for researchers in the fields of medicinal chemistry and drug discovery. Continued research will likely uncover additional applications and refine its potential as a valuable tool in the treatment of various diseases.